Photosensitizer-4

• Molecular Formula: C38H29BrN2S2
• Molecular Weight: 657.7 g/mol
• InChI: InChI=1S/C38H29N2S2.BrH/c1-4-12-29(13-5-1)28-39-35-18-10-11-19-37(35)42-38(39)27-25-34-24-26-36(41-34)30-20-22-33(23-21-30)40(31-14-6-2-7-15-31)32-16-8-3-9-17-32;/h1-27H,28H2;1H/q+1;/p-1
• InChIKey: PMJSSNKUOURXMT-UHFFFAOYSA-M

Photosensitizer-4 for PDT Research: A High-Contrast NIR AIEgen for Imaging-Guided Therapy

Photosensitizer-4 (compound PS-I) is a synthetic, amphiphilic organic photosensitizer based on a donor-π-acceptor (D-π-A) architecture, classified as an Aggregation-Induced Emission luminogen (AIEgen). It features a triphenylamine donor, thiophene π-bridge, and benzothiazole acceptor [1]. Designed to overcome the aggregation-caused quenching (ACQ) that limits conventional photosensitizers, PS-I exhibits near-infrared (NIR) emission at 777 nm with a Stokes shift of 247 nm in aqueous solution [1]. Its cationic nature facilitates cellular uptake and specific accumulation in lysosomes, enabling targeted photodynamic therapy (PDT) with both Type I and Type II reactive oxygen species (ROS) generation upon light irradiation [1].

NIR AIEgen for imaging-guided PDT research

Lysosome-targeted probe for subcellular photodynamic studies

Large Stokes shift supports low-crosstalk imaging

Dual Type I/II ROS generation for hypoxia model research

• [1] Li Y, Wang X, Zhao Y, Wang X, Xue K, Yang L, Deng J, Sun S, Qi Z. Designing NIR AIEgens for lysosomes targeting and efficient photodynamic therapy of tumors. Bioorg Chem. 2024 Sep;150:107551. View Source

Why Photosensitizer-4 Cannot Be Substituted by Generic Porphyrins or Standard AIEgens

Generic substitution fails for Photosensitizer-4 because it occupies a precise functional niche between high-contrast imaging and potent therapy, which is not simultaneously met by its closest analog, PSS-II, or by legacy photosensitizers. Unlike PSS-II, which prioritizes ROS generation over imaging [1], PS-I maintains a higher fluorescence quantum yield in the aggregated state, making it the superior choice for imaging-guided protocols [1]. Against conventional porphyrin-based drugs, generic analogs suffer from ACQ and small Stokes shifts (e.g., ~5–6 nm for chlorin e6) that cause severe self-quenching and spectral crosstalk in physiological environments, whereas PS-I's 247 nm Stokes shift eliminates this interference [1][2].

PS-I (AIEgen)

PSS-II analog

PSS-II prioritizes ROS over fluorescence, shifting endpoint away from imaging-guided protocols

PS-I

Generic porphyrins

ACQ and small Stokes shifts may cause spectral crosstalk and reduced aggregated-state activity

• [1] Li Y, Wang X, Zhao Y, Wang X, Xue K, Yang L, Deng J, Sun S, Qi Z. Designing NIR AIEgens for lysosomes targeting and efficient photodynamic therapy of tumors. Bioorg Chem. 2024 Sep;150:107551. View Source
• [2] Photophysical and photochemical properties of potential porphyrin and chlorin photosensitizers for PDT. J Photochem Photobiol B. 1996. (Reporting chlorin e6 Stokes shift of 5-6 nm in ethanol). View Source

Photosensitizer-4 Procurement Evidence: Quantified Differentiation vs. PSS-II and Conventional ACQ Photosensitizers

Superior Aggregated-State Fluorescence Quantum Yield vs. Close Analog PSS-II

In a direct head-to-head comparison within the same study, PS-I demonstrated a higher fluorescence quantum yield in the aggregated state compared to its analog PSS-II. This enhanced emission makes PS-I better for bio-imaging in imaging-guided photodynamic therapy, whereas PSS-II, with a longer conjugated structure, generated more ROS for tumor killing [1]. This inverse imaging/therapy relationship dictates compound selection based on experimental endpoint.

Aggregated-State Fluorescence

Head-to-head

Higher aggregated-state fluorescence quantum yield vs. PSS-II

Supports imaging-brightness context; PSS-II favors ROS output for therapy-biased protocols

Exact Φ_F values not digitized; reported inverse imaging/therapy trade-off

Evidence Dimension	Fluorescence quantum yield in aggregated state (imaging performance vs. ROS generation trade-off)
Target Compound Data	PS-I: Higher aggregated-state fluorescence quantum yield (superior for bio-imaging)
Comparator Or Baseline	PSS-II: Lower aggregated-state fluorescence quantum yield but higher ROS generation capacity and 71.95% tumor growth inhibition in mice
Quantified Difference	PS-I favored for imaging; PSS-II favored for therapy (71.95% tumor inhibition). Exact Φ_F values not digitized in accessible text.
Conditions	Aggregated state in aqueous solution; in vivo mouse tumor model under light irradiation

Why This Matters

Procurement decisions for imaging-guided vs. pure therapeutic applications require this specific trade-off; PS-I is the optimal choice when high-contrast lysosomal imaging is the primary experimental endpoint.

• [1] Li Y, Wang X, Zhao Y, Wang X, Xue K, Yang L, Deng J, Sun S, Qi Z. Designing NIR AIEgens for lysosomes targeting and efficient photodynamic therapy of tumors. Bioorg Chem. 2024 Sep;150:107551. View Source

4 to 5-Fold Larger Stokes Shift vs. Conventional Photosensitizer Chlorin e6

PS-I exhibits a Stokes shift of 247 nm in aqueous solution [1], which vastly exceeds the reported Stokes shift of approximately 5–6 nm for monomeric chlorin e6 in ethanol [2]. This 4 to 5-fold increase minimizes self-absorption and spectral crosstalk between excitation and emission channels, enabling higher signal-to-noise imaging.

Stokes Shift

Cross-study

247 nm vs. ~5–6 nm (chlorin e6)

4–5× larger shift reduces spectral crosstalk, supporting low-background imaging

Solvent differences noted; class-level Stokes shift context

Evidence Dimension	Stokes shift magnitude
Target Compound Data	PS-I: 247 nm (in aqueous solution)
Comparator Or Baseline	Chlorin e6: ~5-6 nm (in ethanol); other conventional porphyrin/chlorin PSs typically <20 nm
Quantified Difference	247 nm vs. 5-6 nm (approximately 4 to 5-fold larger)
Conditions	PS-I in aqueous solution; chlorin e6 in ethanol (different solvents, class-level inference)

Why This Matters

A large Stokes shift directly translates to reduced background noise and higher detection sensitivity in fluorescence-guided PDT protocols, a critical specification for in vivo imaging system procurement.

• [1] Li Y, Wang X, Zhao Y, Wang X, Xue K, Yang L, Deng J, Sun S, Qi Z. Designing NIR AIEgens for lysosomes targeting and efficient photodynamic therapy of tumors. Bioorg Chem. 2024 Sep;150:107551. View Source
• [2] Photophysical and photochemical properties of potential porphyrin and chlorin photosensitizers for PDT. J Photochem Photobiol B. 1996. (Chlorin e6 Stokes shift ~5-6 nm). View Source

AIE Behavior Enables High Contrast in Aggregated State Unlike ACQ Porphyrins

PS-I is explicitly designed as an AIEgen, maintaining intense fluorescence and photosensitization efficiency upon aggregation [1]. In contrast, conventional porphyrin and phthalocyanine photosensitizers suffer from aggregation-caused quenching (ACQ) due to π-π stacking, which severely reduces their singlet oxygen quantum yields and fluorescence in physiological environments [1][2]. This class-level distinction is quantitatively anchored by PS-I's retained performance in the aggregated state.

AIE vs. ACQ Behavior

Class-level

AIEgen retains emission upon aggregation; ACQ quenches porphyrins

Preserved aggregated-state activity supports consistent photosensitization in organelle environments

Qualitative distinction; exact QY values not reported

Evidence Dimension	Fluorescence and ROS generation in aggregated vs. monomeric state
Target Compound Data	PS-I: Retained/enhanced NIR emission and high 1O2 and O2-• generation efficiency in aggregated state (AIE behavior)
Comparator Or Baseline	Conventional ACQ PSs (e.g., porphyrins, phthalocyanines): Quenched fluorescence and reduced 1O2 yield upon aggregation
Quantified Difference	Qualitative distinction (AIE vs. ACQ); exact quantum yield values for PS-I aggregates not digitized.
Conditions	Aggregated state in aqueous media; intracellular lysosomal environment

Why This Matters

This ensures that the compound remains photodynamically active in the high-concentration, aggregated environment of cellular organelles, directly impacting in vitro and in vivo efficacy and reducing batch-to-batch variability in aggregated formulations.

• [1] Li Y, Wang X, Zhao Y, Wang X, Xue K, Yang L, Deng J, Sun S, Qi Z. Designing NIR AIEgens for lysosomes targeting and efficient photodynamic therapy of tumors. Bioorg Chem. 2024 Sep;150:107551. View Source
• [2] An overview on AIEgen-decorated porphyrins: Current status and applications. Aggregate. 2023. (Review documenting ACQ of porphyrin core in solid state). View Source

Dual Type I/II ROS Generation Profile for Hypoxic Tumor Environments

PS-I generates both singlet oxygen (Type II, 1O2) and superoxide anion radicals (Type I, O2-•) under light irradiation [1]. This dual mechanism is a crucial advantage over classic Type II-only sensitizers, as the O2-• production via electron transfer can regenerate oxygen through superoxide dismutase, enabling sustained ROS generation in the hypoxic microenvironments typical of solid tumors [1].

ROS Generation Mechanism

Mechanism context

Dual Type I (O₂⁻•) and Type II (¹O₂) confirmed

Dual pathway supports hypoxia-relevant PDT model context; Type II-only may have limited response under low O₂

O₂⁻• regeneration pathway via SOD; context-dependent

Evidence Dimension	ROS generation mechanism diversity
Target Compound Data	PS-I: Dual Type I (O2-•) and Type II (1O2) ROS generation confirmed
Comparator Or Baseline	Many conventional PSs (e.g., Photofrin, some porphyrins): Predominantly Type II (1O2) only; oxygen-dependent with reduced efficacy in hypoxia
Quantified Difference	Qualitative mechanistic advantage; specific O2-• vs. 1O2 quantum yield ratio not digitized in abstract.
Conditions	Aqueous solution under light irradiation; hypoxic tumor microenvironment

Why This Matters

This mechanism expands therapeutic efficacy to hypoxic tumor regions where oxygen-dependent Type II photosensitizers fail, making PS-I a more versatile tool for researchers modeling clinically relevant tumor environments.

• [1] Li Y, Wang X, Zhao Y, Wang X, Xue K, Yang L, Deng J, Sun S, Qi Z. Designing NIR AIEgens for lysosomes targeting and efficient photodynamic therapy of tumors. Bioorg Chem. 2024 Sep;150:107551. View Source

Photosensitizer-4 Optimal Use Cases in Imaging-Guided PDT and Hypoxic Tumor Research

High-Resolution Fluorescence-Guided PDT Imaging

PS-I is the molecule of choice when the experimental goal is high-contrast, real-time fluorescence imaging to guide photodynamic therapy. Its 247 nm Stokes shift minimizes excitation-emission crosstalk [1], outperforming conventional photosensitizers with negligible Stokes shifts (e.g., chlorin e6 at ~5–6 nm [2]). Its AIE nature ensures that the accumulated compound in tumor lysosomes remains brightly emissive, providing superior spatial resolution for tracking drug distribution prior to light activation.

Lysosomal Membrane Permeabilization (LMP) and Programmed Cell Death Studies

Researchers studying lysosomal cell death pathways should select PS-I for its demonstrated ability to specifically accumulate in and photodynamically damage lysosomes [1]. Since cancer cells express approximately three times more lysosomes near the plasma membrane than normal cells [1], PS-I provides a targeted tool to induce lysosomal membrane permeabilization (LMP) and study downstream apoptotic/necrotic signaling cascades with high spatial precision.

Hypoxic Solid Tumor Model PDT

When working with spheroids or in vivo xenografts that develop hypoxia, PS-I provides a mechanistic advantage through its dual Type I/II ROS generation capability [1]. The superoxide dismutation pathway enables continued therapeutic ROS pressure under low oxygen tension, a limitation of Type II-only clinical agents. This makes PS-I an ideal candidate for evaluating PDT efficacy in clinically faithful, heterogeneous tumor oxygenation states.

AIEgen Structure-Activity Relationship (SAR) and Photosensitizer Engineering

PS-I serves as a critical SAR probe for medicinal chemists engineering next-generation AIE photosensitizers. Its direct comparison with PSS-II, which has an extended conjugated backbone (one additional thiophene unit), reveals how structural elongation shifts the balance from fluorescence quantum yield toward ROS generation and in vivo tumor inhibition (71.95% for PSS-II [1]). This structure-property relationship is invaluable for iterative photosensitizer design.

Application

Selection Property

Validation Focus

Imaging-guided PDT protocol development

NIR emission and large Stokes shift

Imaging signal-to-noise ratio in lysosomal models

Lysosomal cell death pathway research

Lysosome-specific accumulation

LMP and downstream signaling endpoints

Hypoxic tumor model PDT studies

Dual Type I/II ROS generation

ROS efficacy under low oxygen tension

AIEgen SAR and photosensitizer engineering

Structure-dependent imaging/ROS balance

Fluorescence QY vs. ROS output in analog series

• [1] Li Y, Wang X, Zhao Y, Wang X, Xue K, Yang L, Deng J, Sun S, Qi Z. Designing NIR AIEgens for lysosomes targeting and efficient photodynamic therapy of tumors. Bioorg Chem. 2024 Sep;150:107551. View Source
• [2] Photophysical and photochemical properties of potential porphyrin and chlorin photosensitizers for PDT. J Photochem Photobiol B. 1996. (Chlorin e6 Stokes shift ~5-6 nm). View Source